N-{3-[methyl(methylsulfonyl)amino]phenyl}-3-(4-methylphenyl)propanamide

• IUPAC Name: N-[3-[methyl(methylsulfonyl)amino]phenyl]-3-(4-methylphenyl)propanamide
• InChI: InChI=1S/C18H22N2O3S/c1-14-7-9-15(10-8-14)11-12-18(21)19-16-5-4-6-17(13-16)20(2)24(3,22)23/h4-10,13H,11-12H2,1-3H3,(H,19,21)
• InChI Key: NUJCGRNYEOQHOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-{3-[methyl(methylsulfonyl)amino]phenyl}-3-(4-methylphenyl)propanamide, commonly known as MMS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMS is a small molecule inhibitor that targets specific enzymes and pathways in the body, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

MMS works by inhibiting specific enzymes and pathways in the body. It targets the activity of enzymes such as histone deacetylases and DNA methyltransferases, which play a critical role in regulating gene expression. By inhibiting these enzymes, MMS can alter gene expression patterns and suppress the growth of cancer cells.
Biochemical and Physiological Effects:
MMS has been shown to have a range of biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, MMS can modulate the immune system and reduce inflammation, making it a potential candidate for the treatment of autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MMS in lab experiments is its specificity. It targets specific enzymes and pathways, making it a useful tool for studying the molecular mechanisms underlying various diseases. However, one limitation of using MMS is its potential toxicity. It can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on MMS. One area of interest is the development of MMS-based therapies for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the molecular mechanisms underlying the effects of MMS on gene expression and cellular processes. Finally, research on the potential toxicity of MMS and ways to mitigate this toxicity could lead to the development of safer and more effective therapies.

Scientific Research Applications

MMS has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells through the suppression of specific enzymes and pathways. Additionally, MMS has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.